Cas no 1361766-04-2 (3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile)
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile
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- Inchi: 1S/C19H10Cl4N2/c20-15-5-1-3-12(17(15)22)13-8-7-11(9-10-24)25-19(13)14-4-2-6-16(21)18(14)23/h1-8H,9H2
- InChI Key: FOHGWAXGOCSCDX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=CC=C(CC#N)N=C1C1C=CC=C(C=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 493
- XLogP3: 6.3
- Topological Polar Surface Area: 36.7
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001296-250mg |
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile |
1361766-04-2 | 97% | 250mg |
$693.60 | 2022-04-03 | |
| Alichem | A026001296-500mg |
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile |
1361766-04-2 | 97% | 500mg |
$1,058.40 | 2022-04-03 | |
| Alichem | A026001296-1g |
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile |
1361766-04-2 | 97% | 1g |
$1,831.20 | 2022-04-03 |
3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile
Comprehensive Analysis of 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361766-04-2)
The compound 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361766-04-2) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyridine-based derivative is characterized by its dichlorophenyl substituents and an acetonitrile functional group, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential role in advanced material synthesis, pharmaceutical intermediates, and organic electronics.
One of the key features of 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile is its molecular architecture, which combines aromatic rings with electron-withdrawing groups. This configuration makes it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of chlorine atoms enhances the compound's stability and reactivity, making it suitable for further chemical modifications. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of high-performance materials.
In the pharmaceutical sector, 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile has been investigated for its utility as an intermediate in drug synthesis. Its structural motifs are reminiscent of bioactive compounds, which has led to speculation about its potential in medicinal chemistry. However, it is important to note that this compound is not a drug itself but may serve as a precursor in the synthesis of therapeutic agents. Researchers are particularly interested in its selective reactivity, which could enable the creation of novel drug candidates with improved efficacy and reduced side effects.
The synthesis of 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile typically involves multi-step organic reactions, including cross-coupling and cyclization processes. Advanced techniques such as palladium-catalyzed reactions are often employed to achieve high yields and purity. The compound's solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and dichloromethane, facilitates its handling in laboratory settings. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize its purity and structural integrity.
From an environmental and safety perspective, 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile requires careful handling due to its chlorinated nature. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability under normal conditions makes it suitable for long-term storage, provided it is kept in a cool, dry environment away from direct sunlight.
The growing interest in sustainable chemistry has also sparked discussions about the eco-friendly synthesis of compounds like 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile. Researchers are exploring green chemistry approaches, such as solvent-free reactions and catalytic methods, to minimize waste and energy consumption. These efforts align with global trends toward environmentally responsible chemical production, which is a hot topic among both academia and industry.
In summary, 3,2-Bis(2,3-dichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361766-04-2) is a versatile compound with significant potential in material science, pharmaceutical research, and organic electronics. Its unique structural features and reactivity profile make it a valuable subject of ongoing scientific inquiry. As research continues to uncover new applications, this compound is likely to remain a focal point in the development of innovative technologies and advanced materials.
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